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Cat. No.: B1680849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Mitogen- and stress-activated kinase 1 (MSK1) is a key nuclear kinase involved in the

regulation of gene expression in response to a wide array of cellular stimuli. Its role in

inflammation, cell proliferation, and neuronal function has made it an attractive target for

therapeutic intervention. This guide provides a detailed comparison of SB-747651A, a potent

MSK1 inhibitor, with other commonly used inhibitors, supported by experimental data and

protocols to aid researchers in selecting the appropriate tool for their studies.

Performance Comparison of MSK1 Inhibitors
The efficacy and selectivity of a kinase inhibitor are paramount for obtaining reliable and

interpretable experimental results. SB-747651A has emerged as a highly potent and selective

inhibitor of MSK1, particularly when compared to older, more promiscuous compounds like H-

89 and Ro 31-8220.

In Vitro Potency and Selectivity
The following table summarizes the in vitro half-maximal inhibitory concentration (IC50) values

of various compounds against MSK1 and a selection of other kinases, providing a clear

comparison of their potency and selectivity. Lower IC50 values indicate higher potency.
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Inhibitor MSK1 IC50 Other Kinases IC50 Reference

SB-747651A 11 nM

PRK2 (similar potency

to MSK1), RSK1

(similar potency to

MSK1), p70S6K

(similar potency to

MSK1), ROCK-II

(similar potency to

MSK1)

[1]

H-89 120 nM

PKA (135 nM), S6K1

(80 nM), ROCKII (270

nM)

[2][3][4][5]

Ro 31-8220 8 nM

PKCα (5 nM),

MAPKAP-K1b (3 nM),

S6K1 (15 nM), GSK3β

(38 nM)

[6][7][8]

HA-1077 (Fasudil) 5 µM

ROCK2 (1.9 µM),

PRK2 (4 µM), RSK2

(15 µM)

[9][10]

KT-5720 -

PKA (Ki = 60 nM,

IC50 can range from

56 nM to 3 µM)

[11][12][13][14][15]

Note: The IC50 for KT-5720 against MSK1 is not readily available in the provided search

results, and it is primarily known as a PKA inhibitor with off-target effects on other kinases.

SB-747651A demonstrates superior selectivity for MSK1 compared to H-89 and Ro 31-8220,

which exhibit potent inhibitory activity against a broader range of kinases.[1] This makes SB-
747651A a more precise tool for dissecting the specific roles of MSK1 in cellular processes.

Signaling Pathways and Experimental Workflows
Understanding the upstream activation and downstream targets of MSK1 is crucial for

designing and interpreting experiments. The following diagrams illustrate the canonical MSK1
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signaling pathway and a general workflow for the screening and validation of MSK1 inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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